Cas no 907973-35-7 (4,6-dichloro-2,3-dihydro-1H-inden-1-amine)

4,6-Dichloro-2,3-dihydro-1H-inden-1-amine is a chlorinated indane derivative featuring a primary amine functional group at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its rigid indane scaffold and dichloro substitution pattern enhance its utility in constructing complex molecular architectures. The amine group allows for further derivatization, enabling the introduction of diverse functionalities. The compound’s stability and reactivity make it suitable for applications in medicinal chemistry, where it may contribute to the synthesis of bioactive molecules. Its structural features also offer potential for use in materials science and catalysis.
4,6-dichloro-2,3-dihydro-1H-inden-1-amine structure
907973-35-7 structure
Product Name:4,6-dichloro-2,3-dihydro-1H-inden-1-amine
CAS No:907973-35-7
MF:C9H9Cl2N
MW:202.080460309982
MDL:MFCD08544169
CID:873981
PubChem ID:16244316
Update Time:2025-05-19

4,6-dichloro-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

    • 4,6-DICHLORO-INDAN-1-YLAMINE HYDROCHLORIDE
    • 4,6'-dichloro-2,2'-bipyridine
    • 4,6-dichloro-2,3-dihydro-1H-inden-1-amine
    • AKOS010641495
    • CS-0285520
    • AB38370
    • (1R)-4,6-DICHLORO-2,3-DIHYDRO-1H-INDEN-1-AMINE
    • (1S)-4,6-DICHLORO-2,3-DIHYDRO-1H-INDEN-1-AMINE
    • AB38372
    • MFCD07373944
    • AB38367
    • 907973-35-7
    • 1241680-66-9
    • N11001
    • SCHEMBL15129352
    • 1241680-58-9
    • EN300-176412
    • MDL: MFCD08544169
    • Inchi: 1S/C9H9Cl2N/c10-5-3-7-6(8(11)4-5)1-2-9(7)12/h3-4,9H,1-2,12H2
    • InChI Key: CWQMXJLBEVRHSZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC2=C1CCC2N)Cl

Computed Properties

  • Exact Mass: 201.01100
  • Monoisotopic Mass: 201.0112047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02000
  • LogP: 3.63970

4,6-dichloro-2,3-dihydro-1H-inden-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM271455-1g
4,6-Dichloro-2,3-dihydro-1H-inden-1-amine hydrochloride
907973-35-7 97%
1g
$617 2024-07-20
eNovation Chemicals LLC
D485915-1g
4,6-DICHLORO-INDAN-1-YLAMINE HYDROCHLORIDE
907973-35-7 97%
1g
$795 2023-09-02
Enamine
EN300-176412-0.05g
4,6-dichloro-2,3-dihydro-1H-inden-1-amine
907973-35-7
0.05g
$554.0 2023-09-20
Enamine
EN300-176412-0.1g
4,6-dichloro-2,3-dihydro-1H-inden-1-amine
907973-35-7
0.1g
$582.0 2023-09-20
Enamine
EN300-176412-0.25g
4,6-dichloro-2,3-dihydro-1H-inden-1-amine
907973-35-7
0.25g
$608.0 2023-09-20
Enamine
EN300-176412-0.5g
4,6-dichloro-2,3-dihydro-1H-inden-1-amine
907973-35-7
0.5g
$634.0 2023-09-20
Enamine
EN300-176412-1.0g
4,6-dichloro-2,3-dihydro-1H-inden-1-amine
907973-35-7
1g
$660.0 2023-06-08
Enamine
EN300-176412-2.5g
4,6-dichloro-2,3-dihydro-1H-inden-1-amine
907973-35-7
2.5g
$1375.0 2023-09-20
Enamine
EN300-176412-5.0g
4,6-dichloro-2,3-dihydro-1H-inden-1-amine
907973-35-7
5g
$2708.0 2023-06-08
Enamine
EN300-176412-10.0g
4,6-dichloro-2,3-dihydro-1H-inden-1-amine
907973-35-7
10g
$5275.0 2023-06-08

Additional information on 4,6-dichloro-2,3-dihydro-1H-inden-1-amine

Professional Introduction to 4,6-dichloro-2,3-dihydro-1H-inden-1-amine (CAS No. 907973-35-7)

4,6-dichloro-2,3-dihydro-1H-inden-1-amine, identified by its CAS number 907973-35-7, is a significant compound in the realm of pharmaceutical chemistry and drug development. This heterocyclic amine derivative has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both chloro substituents and an amine group makes it a valuable intermediate for synthesizing various bioactive molecules.

The compound belongs to the class of indene derivatives, which are known for their broad spectrum of biological activities. The structural motif of 4,6-dichloro-2,3-dihydro-1H-inden-1-amine provides a unique platform for further functionalization, enabling the design of novel pharmacophores. In recent years, there has been a surge in research focusing on indene derivatives due to their potential in targeting various therapeutic areas, including oncology, inflammation, and infectious diseases.

One of the most compelling aspects of 4,6-dichloro-2,3-dihydro-1H-inden-1-amine is its role as a key intermediate in the synthesis of small-molecule inhibitors. These inhibitors have shown promise in preclinical studies as modulators of critical biological pathways. For instance, derivatives of this compound have been investigated for their ability to interact with enzymes involved in cancer progression. The chloro substituents on the indene ring enhance the reactivity of the molecule, facilitating further chemical modifications that can fine-tune its pharmacological properties.

In the context of current research, 4,6-dichloro-2,3-dihydro-1H-inden-1-amine has been explored for its potential in developing treatments against resistant bacterial infections. The increasing prevalence of antibiotic-resistant strains has necessitated the discovery of novel antimicrobial agents. Indene derivatives have emerged as a promising class of compounds due to their ability to disrupt bacterial cell wall synthesis and other vital processes. The amine group in 4,6-dichloro-2,3-dihydro-1H-inden-1-amine provides a site for conjugation with other pharmacophores that can enhance binding affinity and selectivity.

The synthesis of 4,6-dichloro-2,3-dihydro-1H-inden-1-amine involves multi-step organic reactions that highlight the compound's synthetic versatility. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been particularly useful in constructing the indene core structure. These methods not only improve efficiency but also allow for greater control over regioselectivity, which is crucial for producing biologically active derivatives.

The pharmacokinetic properties of derivatives derived from 4,6-dichloro-2,3-dihydro-1H-inden-1-amine are also subjects of intense study. Researchers are focusing on enhancing oral bioavailability and metabolic stability through structural modifications. The chloro substituents can be readily converted into other functional groups such as fluoro or bromo atoms, which can influence solubility and permeability across biological membranes. Additionally, computational modeling techniques are being utilized to predict how different structural alterations will affect the compound's overall efficacy and safety profile.

In recent clinical trials, several analogs of 4,6-dichloro-2,3-dihydro-1H-inden-1-amine have demonstrated encouraging results in treating chronic inflammatory disorders. The ability of these compounds to modulate inflammatory cytokine pathways has made them attractive candidates for therapeutic intervention. Preclinical data suggests that they can inhibit the production of pro-inflammatory mediators without significant side effects. This aligns with the broader goal of developing anti-inflammatory agents that target specific disease mechanisms without compromising patient well-being.

The future prospects for 4,6-dichloro-2,3-dihydro-1H-inden-1-amine and its derivatives are vast and promising. As our understanding of disease biology continues to evolve, so does our capacity to design molecules that can precisely target pathological processes. The compound's unique structural features make it an ideal candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd